N-[2-(4-chlorophenyl)ethyl]-2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-2-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• InChI: InChI=1S/C22H18ClFN4O2/c23-17-7-3-15(4-8-17)11-12-25-20(29)14-28-13-1-2-19(28)22-26-21(27-30-22)16-5-9-18(24)10-6-16/h1-10,13H,11-12,14H2,(H,25,29)
• InChI Key: MGCJVCDPGJCJCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=C1)C2=NC(=NO2)C3=CC=C(C=C3)F)CC(=O)NCCC4=CC=C(C=C4)Cl
• Molecular Formula: C22H18ClFN4O2
• Molecular Weight: 424.9 g/mol

Description

The compound contains several functional groups including a pyrrole ring, an oxadiazole ring, and a chlorophenyl group. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrole and oxadiazole rings, and the introduction of the chlorophenyl group. Unfortunately, without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups. Techniques such as X-ray crystallography could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the pyrrole ring is a site of potential electrophilic substitution, while the oxadiazole ring might undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorophenyl group could increase the compound’s lipophilicity, potentially affecting its solubility and distribution in the body.

Scientific Research Applications

Dopamine D4 Receptor Ligand

• .
• Applications :
  • .

Anticancer Activity

• .

Antiviral Properties

• .

Structure-Activity Relationship Studies

• .

Receptor Binding Assays

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Given the presence of a pyrrole and an oxadiazole ring, it’s possible that this compound could interact with a variety of biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity and physicochemical properties. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. Given the presence of functional groups common in pharmaceutical compounds, it’s possible that this compound could have interesting biological activities.